Cas no 2807471-91-4 (1-Iodo-2-(methoxymethoxy)-4,5-dimethylbenzene)

• Product Name: 1-Iodo-2-(methoxymethoxy)-4,5-dimethylbenzene
• CAS No: 2807471-91-4
• MF: C₁₀H₁₃IO₂
• MW: 292.113495588303
• CID: 6795884
• PubChem ID: 13902144
• Update Time: 2025-05-23

1-Iodo-2-(methoxymethoxy)-4,5-dimethylbenzene Chemical and Physical Properties

Names and Identifiers

• MFCD34760599
• 2807471-91-4
• 1-Iodo-2-(methoxymethoxy)-4,5-dimethylbenzene

• Inchi： 1S/C10H13IO2/c1-7-4-9(11)10(5-8(7)2)13-6-12-3/h4-5H,6H2,1-3H3
• InChI Key： AARNBUSQLJLFID-UHFFFAOYSA-N
• SMILES： IC1=CC(C)=C(C)C=C1OCOC

Computed Properties

• Exact Mass: 291.99603g/mol
• Monoisotopic Mass: 291.99603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 18.5Ų

Additional information on 1-Iodo-2-(methoxymethoxy)-4,5-dimethylbenzene

1-Iodo-2-(methoxymethoxy)-4,5-dimethylbenzene (CAS No. 2807471-91-4)

1-Iodo-2-(methoxymethoxy)-4,5-dimethylbenzene, also known by its CAS registry number CAS No. 2807471-91-4, is a versatile aromatic compound with significant applications in organic synthesis and material science. This compound is characterized by its unique substitution pattern on the benzene ring, featuring an iodine atom at position 1, a methoxymethoxy group at position 2, and methyl groups at positions 4 and 5. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable building block in various chemical reactions.

The synthesis of 1-Iodo-2-(methoxymethoxy)-4,5-dimethylbenzene typically involves multi-step processes that leverage modern organic chemistry techniques. Recent advancements in catalytic methods and transition metal-mediated coupling reactions have significantly enhanced the efficiency and selectivity of its production. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to construct the carbon-iodyne bond with high precision. These methods not only improve yield but also minimize the use of hazardous reagents, aligning with contemporary green chemistry principles.

In terms of applications, 1-Iodo-2-(methoxymethoxy)-4,5-dimethylbenzene serves as an intermediate in the synthesis of complex aromatic molecules. Its iodine substituent acts as a reactive handle for nucleophilic aromatic substitution or coupling reactions, enabling the construction of diverse heterocyclic systems. Moreover, the methoxymethoxy group provides a protective functionality that can be selectively removed under specific conditions, offering chemists precise control over reaction pathways.

Recent studies have highlighted the potential of this compound in drug discovery and materials science. For example, its role as a precursor in the synthesis of bioactive molecules has been explored in several pharmacological studies. Additionally, researchers have investigated its use in generating advanced materials such as organic semiconductors and stimuli-responsive polymers. These applications underscore the compound's importance in cutting-edge research across multiple disciplines.

The physical properties of 1-Iodo-2-(methoxymethoxy)-4,5-dimethylbenzene are well-documented, with a melting point of approximately -30°C and a boiling point around 180°C under standard conditions. Its solubility profile indicates moderate solubility in common organic solvents such as dichloromethane and diethyl ether, facilitating its handling and purification during synthetic procedures.

In conclusion, 1-Iodo-2-(methoxymethoxy)-4,5-dimethylbenzene (CAS No. 2807471-91-4) stands out as a critical intermediate in organic synthesis due to its unique structure and reactivity. With ongoing advancements in synthetic methodologies and expanding applications across various fields, this compound continues to play a pivotal role in driving innovation in modern chemistry.